Cas no 1805903-37-0 (3-(Hydroxymethyl)-5-methoxyphenylhydrazine)

• Product Name: 3-(Hydroxymethyl)-5-methoxyphenylhydrazine
• CAS No: 1805903-37-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4934448
• Update Time: 2025-05-26

3-(Hydroxymethyl)-5-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-5-methoxyphenylhydrazine

• Inchi： 1S/C8H12N2O2/c1-12-8-3-6(5-11)2-7(4-8)10-9/h2-4,10-11H,5,9H2,1H3
• InChI Key： TVYQSHGXEMRHPA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(CO)C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 0.2
• Topological Polar Surface Area: 67.5

Additional information on 3-(Hydroxymethyl)-5-methoxyphenylhydrazine

Introduction to 3-(Hydroxymethyl)-5-methoxyphenylhydrazine (CAS No. 1805903-37-0) and Its Emerging Applications in Chemical Biology

3-(Hydroxymethyl)-5-methoxyphenylhydrazine, identified by the chemical abstracts service number 1805903-37-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This aromatic hydrazine derivative, characterized by its hydroxymethyl and methoxy substituents on a phenyl ring, has garnered attention due to its versatile structural features and potential biological activities. The compound’s molecular structure, featuring a phenolic alcohol group and a hydrazine moiety, positions it as a valuable intermediate in the synthesis of pharmacologically relevant molecules.

The hydroxymethyl and methoxy functional groups in 3-(Hydroxymethyl)-5-methoxyphenylhydrazine contribute to its reactivity and make it a promising candidate for further derivatization. These groups can participate in various chemical transformations, including nucleophilic addition reactions, oxidation, and condensation processes, which are pivotal in drug discovery and development. The presence of the hydrazine group further enhances its utility, as hydrazines are well-documented in the synthesis of heterocyclic compounds and bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of aromatic hydrazines in modulating biological pathways. Studies have demonstrated that hydrazine derivatives can interact with biological targets such as enzymes and receptors, leading to potential therapeutic effects. For instance, modifications of the phenyl ring and the hydrazine moiety have been explored to enhance binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of 3-(Hydroxymethyl)-5-methoxyphenylhydrazine is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various diseases, including cancer and inflammatory disorders. The hydroxymethyl group allows for easy functionalization, enabling the creation of molecules with tailored properties. Additionally, the methoxy substituent can influence electronic distribution across the aromatic ring, affecting reactivity and binding interactions.

In the context of drug discovery, the hydrazine group is particularly noteworthy due to its ability to form stable bonds with nitrogen-containing heterocycles. This property has been exploited in the development of antitubercular and anticancer agents. For example, derivatives of hydrazine have been shown to inhibit key enzymes involved in microbial metabolism or cellular proliferation. The versatility of 3-(Hydroxymethyl)-5-methoxyphenylhydrazine makes it a valuable tool for medicinal chemists seeking to design next-generation therapeutics.

The compound’s potential extends beyond pharmaceutical applications into materials science and agrochemicals. Its aromatic structure and functional groups make it suitable for synthesizing polymers with specific properties or for developing novel pesticides that target pests while minimizing environmental impact. The ability to modify both the phenolic alcohol and hydrazine moieties allows for fine-tuning of molecular characteristics, making this compound adaptable to diverse industrial needs.

From a synthetic chemistry perspective, 3-(Hydroxymethyl)-5-methoxyphenylhydrazine exemplifies the importance of multifunctional intermediates in streamlining drug development pipelines. The ease with which this compound can be incorporated into larger molecular frameworks reduces synthetic complexity and time-to-market for new drugs. This efficiency is particularly crucial in today’s fast-paced pharmaceutical industry, where rapid innovation is essential for addressing unmet medical needs.

Recent research has also explored computational methods to predict the biological activity of hydrazine derivatives like 3-(Hydroxymethyl)-5-methoxyphenylhydrazine. By integrating experimental data with machine learning algorithms, scientists can accelerate the identification of promising candidates for further validation. These computational approaches complement traditional experimental screening methods, providing a more holistic strategy for drug discovery.

The future prospects of 3-(Hydroxymethyl)-5-methoxyphenylhydrazine are promising, with ongoing studies focusing on optimizing its synthetic pathways and exploring new applications. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions for human health challenges.